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Experimental Autoimmune Encephalomyelitis (EAE) is the most widely utilized animal model for
multiple sclerosis (MS), providing invaluable insights into the immunopathogenesis of this
chronic, inflammatory, and demyelinating disease of the central nervous system (CNS).[1][2]
The choice of EAE model is critical, as different induction protocols can mimic various aspects
of MS. This guide offers a detailed comparison of two commonly used EAE models in C57BL/6
mice induced by the myelin oligodendrocyte glycoprotein (MOG) peptide 35-55: the acute
(monophasic) and the chronic models. Understanding the nuances of these models is
paramount for designing experiments that accurately address specific research questions in
MS.

The Central Role of MOG (35-55) in EAE Induction

MOG, a glycoprotein exclusively expressed in the CNS on the outer surface of myelin sheaths,
is a key autoantigen in MS.[1] The MOG (35-55) peptide is a potent encephalitogenic epitope in
C57BL/6 mice, capable of inducing a robust autoimmune response characterized by CNS
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inflammation, demyelination, and ascending paralysis.[3][4] This response is primarily mediated
by CD4+ T cells, although other immune cells also play a role.[5]

At a Glance: Key Differences Between Acute and
Chronic MOG (35-55) EAE
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Feature

Acute (Monophasic) EAE

Chronic EAE

Immunization Protocol

Typically a single immunization
with MOG (35-55)/CFA.

Often involves a booster
immunization with MOG (35-
55)/CFA.

Clinical Course

A single (monophasic) episode
of disease with an onset, peak,
and subsequent partial or full
recovery, which may resultin a
stable deficit.[6]

A persistent, non-remitting
disease course with severe,

sustained neurological deficits.

[3](5]

Disease Onset

Approximately 9-14 days post-

immunization.[6]

Approximately 7-15 days post-

immunization.[3]

Peak of Disease

Around 3-5 days after onset.[6]

Disease severity progressively
increases and then plateaus at

a high level.

Immunopathology

Dominated by an acute
inflammatory response with a
significant influx of CD4+ T

cells and macrophages.

Characterized by a sustained
inflammatory infiltrate, with a
potential for a more diverse

cellular composition over time.

Histopathology

Focal areas of mononuclear
inflammatory infiltrates and
demyelination, primarily in the

spinal cord.[1]

More extensive and
widespread inflammation,
demyelination, and axonal
damage in the spinal cord and

potentially the brain.[3]

Primary Application

Studying the initial events of
CNS inflammation and
screening of anti-inflammatory

therapeutics.

Investigating long-term
disease progression,
neurodegeneration, and
therapies aimed at preventing

disability.

Experimental Protocols: A Step-by-Step Guide

The induction of both acute and chronic EAE requires careful attention to detail to ensure

reproducibility. The key variable distinguishing the two models is the immunization schedule.
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Core Reagents
* MOG (35-55) peptide: The encephalitogenic antigen.
o Complete Freund's Adjuvant (CFA): An oil-in-water emulsion containing inactivated

Mycobacterium tuberculosis. CFA is crucial for a robust and sustained immune response.[5]
It prolongs the presence of the antigen and stimulates an inflammatory response.

o Pertussis Toxin (PTX): Acts as an additional adjuvant and, critically, increases the
permeability of the blood-brain barrier, facilitating the entry of encephalitogenic T cells into
the CNS.[5] The potency of PTX can vary between batches, and the dosage may need to be
optimized.[7]

Protocol 1: Induction of Acute (Monophasic) MOG (35-
55) EAE

This protocol is designed to induce a single, self-limiting wave of disease.

Day 0: Immunization

Prepare the MOG (35-55)/CFA emulsion. A common method is to emulsify a solution of MOG
(35-55) in sterile PBS with an equal volume of CFA. The final concentration of MOG (35-55)
is typically 1-2 mg/mL, and CFA contains 1-4 mg/mL of Mycobacterium tuberculosis.

Anesthetize female C57BL/6 mice (8-12 weeks old).

Inject 100-200 pL of the emulsion subcutaneously (s.c.) at two sites on the flank.

Administer pertussis toxin (typically 100-200 ng) intraperitoneally (i.p.).
Day 2: Pertussis Toxin Boost

e Administer a second dose of pertussis toxin (100-200 ng) i.p.[2]

Protocol 2: Induction of Chronic MOG (35-55) EAE

This protocol, with a booster immunization, aims to establish a persistent, non-remitting
disease course.
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Day 0: Primary Immunization

e Follow steps 1-4 as described in the acute EAE protocol.
Day 2: Pertussis Toxin Boost

o Administer a second dose of pertussis toxin (100-200 ng) i.p.
Day 7: Booster Immunization

e Prepare a fresh MOG (35-55)/CFA emulsion as on Day 0.

» Anesthetize the mice.

e Inject 100-200 pL of the emulsion s.c. at two new sites on the flank.

Visualizing the Experimental Workflow
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Caption: Comparative workflows for inducing acute and chronic EAE models.

Clinical Assessment: Scoring Disease Progression

Daily monitoring and clinical scoring are essential for evaluating disease severity and
progression. A standard 0-5 scoring scale is commonly used:[8]
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0: No clinical signs.

0.5: Tip of tail is limp.

1: Limp tail.

1.5: Limp tail and hind limb weakness.

2: Limp tail and definite hind limb weakness.

2.5: Limp tail and dragging of one hind limb.

3: Limp tail and paralysis of both hind limbs.

3.5: Limp tail, paralyzed hind limbs, and weakness in forelimbs.

4: Limp tail and paralysis of all four limbs.

5: Moribund or dead.

In the acute model, scores typically increase to a peak and then partially or fully remit. In the
chronic model, scores tend to increase and then plateau at a severe level for the duration of
the experiment.

Immunological and Histopathological Distinctions

The differences in immunization protocols lead to distinct immunological and pathological
outcomes in the CNS.
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Caption: Key immunological and pathological events in acute vs. chronic EAE.

In acute EAE, the histopathology is characterized by perivascular cuffs of inflammatory cells,
primarily T cells and macrophages, and areas of demyelination, predominantly in the spinal
cord.[1] The inflammatory response tends to be more focal.

In chronic EAE, the pathology is more severe and widespread. There is extensive and
confluent inflammation and demyelination throughout the spinal cord and, in some cases, the
brain (e.g., cerebellum and brainstem).[3] A key feature of the chronic model is significant
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axonal loss and gliosis, which more closely mimics the neurodegenerative aspects of
progressive MS.[3]

Choosing the Right Model for Your Research

The decision to use an acute or chronic MOG (35-55) EAE model should be driven by the
specific research question.

The acute model is well-suited for:

« Investigating the initial events of T cell activation and CNS infiltration.

e Screening the efficacy of novel anti-inflammatory therapies.

e Studying mechanisms of immune regulation and resolution of inflammation.

The chronic model is the preferred choice for:

Modeling the progressive disability seen in secondary and primary progressive MS.[3]

Studying the mechanisms of neurodegeneration, including axonal loss and gliosis.

Evaluating therapies aimed at neuroprotection and remyelination.

Longitudinal studies of disease progression.

Conclusion

Both the acute and chronic MOG (35-55) EAE models are powerful tools in MS research. The
acute model provides a window into the initial inflammatory cascade, while the chronic model
offers a platform to study the long-term, neurodegenerative consequences of the disease. By
understanding the fundamental differences in their induction, clinical course, and pathology,
researchers can select the most appropriate model to advance our understanding of MS and
develop effective new therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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